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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the potential applications of MU1742, a
potent and selective chemical probe for Casein Kinase 1 delta (CK1d) and epsilon (CK1g), in
the investigation of neurodegenerative disorders. The deregulation of CK1 activity has been
linked to the pathogenesis of several neurodegenerative conditions, including Alzheimer's and
Parkinson's diseases, making selective inhibitors like MU1742 valuable tools for research and
therapeutic development.[1][2]

Introduction to MU1742 and its Target: Casein
Kinase 10/¢

Casein Kinase 1 (CK1) is a family of serine/threonine kinases that play crucial roles in a
multitude of cellular processes, such as gene expression, apoptosis, and signal transduction.[1]
[3] The isoforms CK1d and CKl1e are of particular interest in the context of neurodegeneration
due to their involvement in pathways related to circadian rhythms, Wnt signaling, and the
phosphorylation of key proteins implicated in disease pathology, such as tau.[1][4][5]
Overexpression and aberrant activity of CK1d have been observed in Alzheimer's disease
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brains, correlating with the hyperphosphorylation of proteins involved in the formation of
neurofibrillary tangles.[4][6][7]

MU1742 is a high-quality chemical probe characterized by its high selectivity and potency
against CK1d and CK1e.[2][8] It serves as an invaluable tool for elucidating the specific roles of
these kinase isoforms in cellular and in vivo models of neurodegenerative diseases. A
corresponding negative control compound, MU2027, is also available to distinguish on-target
from off-target effects.[2]

Physicochemical and Pharmacokinetic Properties of
MU1742

A comprehensive understanding of the properties of MU1742 is essential for its effective
application in experimental settings.

Property Value Reference
Molecular Formula C22H22F2N6 9]
Molecular Weight 408.46 g/mol 9]
Solubility >10 mM in DMSO [8]

) ) Dihydrochloride salt (.2HCI) for
In Vivo Formulation ] [8]
agueous solutions

Long-term at -20°C; Short-term
Storage [°]
at room temperature

In Vivo Bioavailability (Mice) 57% (Per Oral) [9]

In Vitro and In Cellulo Potency and Selectivity

MU1742 exhibits excellent potency and selectivity for CK1d and CK1e, as demonstrated by in
vitro kinase assays and cellular target engagement studies.

Table 3.1: In Vitro Inhibitory Potency of MU1742
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Target Kinase IC50 (nM)
CK1d 6.1

CK1le 27.7
CKlal 7.2
CKlolL 520

Data from in vitro inhibition assays (Reaction
Biology).[9]

Table 3.2: Kinome-wide Selectivity of MU1742

Screening Condition Result
Kinase Panel 415 protein kinases
Concentration 1uM

o Only CK1 kinases were strongly inhibited; no
Selectivity

off-targets observed below 40% residual activity.

Data from kinome-wide screening (Reaction
Biology).[8]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate key signaling pathways involving CK1d/¢ and a potential
experimental workflow for investigating the effects of MU1742 in a mouse model of Alzheimer's
disease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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